Cas no 5669-05-6 (1,2-Benzisothiazole, 1,1-dioxide)

• Product Name: 1,2-Benzisothiazole, 1,1-dioxide
• CAS No: 5669-05-6
• MF: C₇H₅NO₂S
• MW: 167.185100317001
• CID: 348115
• PubChem ID: 13086207
• Update Time: 2025-04-25

1,2-Benzisothiazole, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole, 1,1-dioxide
• 1,2-benzisothiazole,1,1-dioxide;1,2-benzoisothiazole 1,1-dioxide;
• DTXSID40517703
• benzo[d]isothiazole1,1-dioxide
• benz[d]-isothiazole-1,1-dioxide
• 1,2-benzisothiazole-1,1-dioxide
• AT19097
• benzo[d]isothiazole-1,1-dione
• SCHEMBL88858
• BTNAZHHYONIOIV-UHFFFAOYSA-N
• 1H-1lambda~6~,2-Benzothiazole-1,1-dione
• 1,2-Benzisothiazoline-1,1-dioxide
• benzo[d]isothiazole 1,1-dioxide
• benzisothiazole-1,1-dioxide
• 5669-05-6

• Inchi： 1S/C7H5NO2S/c9-11(10)7-4-2-1-3-6(7)5-8-11/h1-5H
• InChI Key： BTNAZHHYONIOIV-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C=N1)(=O)=O

Computed Properties

• Exact Mass: 167.00400
• Monoisotopic Mass: 167.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 54.88000
• LogP: 1.32420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1,2-Benzisothiazole, 1,1-dioxide

Exploring the Properties and Applications of 1,2-Benzisothiazole, 1,1-dioxide (CAS No. 5669-05-6)

1,2-Benzisothiazole, 1,1-dioxide (CAS No. 5669-05-6) is a heterocyclic organic compound with a unique molecular structure that has garnered significant interest in both academic and industrial research. This compound, also known as benzisothiazole dioxide, features a fused benzene and isothiazole ring system with two oxygen atoms attached to the sulfur center. Its distinct chemical properties make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

The growing demand for 1,2-Benzisothiazole derivatives in recent years has been driven by their versatility in organic synthesis. Researchers are particularly interested in its role as a precursor for bioactive molecules, including antimicrobial and anti-inflammatory agents. For instance, the compound's ability to act as a sulfone-based building block has made it a key player in the development of new drug candidates targeting various diseases.

From a chemical perspective, 1,2-Benzisothiazole, 1,1-dioxide exhibits interesting reactivity patterns due to its polarized S=O bonds. This characteristic enables it to participate in diverse reactions such as nucleophilic substitutions, cycloadditions, and cross-coupling reactions. Many chemists searching for heterocyclic compound synthesis methods or sulfone chemistry applications will find this compound particularly relevant to their work.

In material science applications, benzisothiazole dioxide derivatives have shown promise as components in organic electronic materials. Their electron-withdrawing properties and thermal stability make them suitable candidates for developing new organic semiconductors and light-emitting materials. This aligns with current industry trends toward sustainable and high-performance materials for electronics applications.

The synthesis of 1,2-Benzisothiazole, 1,1-dioxide typically involves oxidation of the corresponding sulfide or controlled cyclization reactions. Recent advances in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact. Researchers looking for eco-friendly heterocycle synthesis methods will find these developments particularly noteworthy.

Analytical characterization of 1,2-Benzisothiazole, 1,1-dioxide typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are critical for its various applications. The compound's spectral properties are often discussed in forums about organic compound identification techniques and heterocyclic compound analysis.

In pharmaceutical research, the benzisothiazole dioxide scaffold has attracted attention for its potential in drug design. Its structural features allow for favorable interactions with biological targets, making it a valuable template for medicinal chemistry. Current studies explore its incorporation into molecules targeting neurological disorders and metabolic diseases, addressing some of today's most pressing healthcare challenges.

The commercial availability of 1,2-Benzisothiazole, 1,1-dioxide has increased in recent years to meet growing demand from research institutions and chemical manufacturers. Suppliers often highlight its high purity grades and customized packaging options to serve diverse laboratory needs. This accessibility supports its continued exploration across multiple scientific disciplines.

From a safety perspective, proper handling procedures for 1,2-Benzisothiazole derivatives should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions for organic compounds apply. These considerations are particularly important for researchers new to working with specialty heterocyclic compounds.

The future outlook for 1,2-Benzisothiazole, 1,1-dioxide research appears promising, with ongoing investigations into novel applications and synthetic methodologies. Its unique combination of structural features and reactivity continues to inspire innovation across chemical and materials science fields. As interest in functional heterocycles grows, this compound is likely to remain an important subject of study and application development.

For researchers and industry professionals seeking detailed technical information about CAS 5669-05-6, numerous scientific publications and patent documents provide comprehensive data on its properties, reactions, and applications. These resources are invaluable for those exploring its potential in specific projects or product development initiatives.